Cas no 87941-69-3 (Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-)

Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)- structure
87941-69-3 structure
Product name:Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-
CAS No:87941-69-3
MF:C14H12O4
MW:244.242684364319
CID:650504
PubChem ID:70428458

Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dihydroxy-3-(phenylmethyl)-
    • 3-benzyl-2,4-dihydroxybenzoic acid
    • SCHEMBL10721869
    • DTXSID60741962
    • 87941-69-3
    • Inchi: InChI=1S/C14H12O4/c15-12-7-6-10(14(17)18)13(16)11(12)8-9-4-2-1-3-5-9/h1-7,15-16H,8H2,(H,17,18)
    • InChI Key: OEUKLGGHRHDBEX-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CC2=C(C=CC(=C2O)C(=O)O)O

Computed Properties

  • Exact Mass: 244.07355886g/mol
  • Monoisotopic Mass: 244.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų
  • XLogP3: 3.2

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